molecular formula C14H22Cl2N6 B2434422 N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride CAS No. 1858252-05-7

N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride

Cat. No. B2434422
CAS RN: 1858252-05-7
M. Wt: 345.27
InChI Key: NPJIPUCSAZEVRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C14H22Cl2N6 and its molecular weight is 345.27. The purity is usually 95%.
BenchChem offers high-quality N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

The compound under discussion is involved in the synthesis of various heterocyclic compounds. One application involves the synthesis of pyrimidine linked pyrazole heterocyclics through microwave irradiative cyclocondensation, which are then evaluated for their insecticidal and antibacterial potential. These compounds have shown effectiveness against certain Pseudococcidae insects and selected microorganisms (Deohate & Palaspagar, 2020).

Antimicrobial and Antitumor Activity

Pyrazole derivatives synthesized using similar compounds have been evaluated for antimicrobial and antitumor activities. The synthesis process involves interactions with primary amines and other chemicals, leading to the formation of compounds that demonstrate promising bioactive properties. For instance, some synthesized compounds exhibit pronounced antimicrobial properties, and their structure-activity relationship has been studied to understand the manifestation of their activity (Sirakanyan et al., 2021).

Drug Synthesis and Optimization

This compound is also a key intermediate in the synthesis of drugs like premafloxacin, which is developed for use against pathogens of veterinary importance. The process involves asymmetric Michael addition and stereoselective alkylation, showcasing the compound's significance in creating pharmaceutical agents (Fleck et al., 2003).

properties

IUPAC Name

N,N-dimethyl-5-(1-methylpyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N6.2ClH/c1-19(2)14-16-8-12(11-7-17-20(3)9-11)13(18-14)10-4-5-15-6-10;;/h7-10,15H,4-6H2,1-3H3;2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPJIPUCSAZEVRT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)C2=CN=C(N=C2C3CCNC3)N(C)C.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22Cl2N6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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